Cas no 2090170-50-4 (5-bromo-6-chloro-4-methylpyridine-3-carbonitrile)

• Product Name: 5-bromo-6-chloro-4-methylpyridine-3-carbonitrile
• CAS No: 2090170-50-4
• MF: C₇H₄BrClN₂
• MW: 231.477059364319
• CID: 4636237
• Update Time: 2025-10-17

5-bromo-6-chloro-4-methylpyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-bromo-6-chloro-4-methylpyridine-3-carbonitrile
• 3-Pyridinecarbonitrile, 5-bromo-6-chloro-4-methyl-

• Inchi： 1S/C7H4BrClN2/c1-4-5(2-10)3-11-7(9)6(4)8/h3H,1H3
• InChI Key： UZEYMDQHJPAHQT-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=C(Br)C(C)=C1C#N

Additional information on 5-bromo-6-chloro-4-methylpyridine-3-carbonitrile

5-Bromo-6-Chloro-4-Methylpyridine-3-Carbonitrile: A Comprehensive Overview

The compound 5-bromo-6-chloro-4-methylpyridine-3-carbonitrile, identified by the CAS number 2090170-50-4, is a significant molecule in the field of organic chemistry. This compound belongs to the class of pyridine derivatives, which are widely studied due to their versatile applications in drug discovery, agrochemicals, and materials science. The structure of this molecule is characterized by a pyridine ring substituted with bromine at position 5, chlorine at position 6, a methyl group at position 4, and a cyano group at position 3. These substituents contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the potential of 5-bromo-6-chloro-4-methylpyridine-3-carbonitrile in various chemical transformations. For instance, researchers have explored its role as an intermediate in the synthesis of bioactive compounds. The presence of electron-withdrawing groups such as bromine and chlorine enhances the molecule's electrophilic character, making it an ideal candidate for nucleophilic substitution reactions. Additionally, the cyano group at position 3 provides a platform for further functionalization, enabling the construction of complex molecular architectures.

In terms of synthesis, 5-bromo-6-chloro-4-methylpyridine-3-carbonitrile can be prepared through a variety of methods. One common approach involves the chlorination of a brominated pyridine derivative followed by selective methylation and cyanation. The choice of synthetic pathway depends on the availability of starting materials and the desired regioselectivity. Recent advancements in catalytic methods have also facilitated more efficient and environmentally friendly syntheses of this compound.

The physical properties of 5-bromo-6-chloro-4-methylpyridine-3-carbonitrile are well-documented. It is a crystalline solid with a melting point of approximately 180°C. The molecule's solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in solution-phase reactions. Its UV-vis spectrum reveals strong absorption bands due to the conjugated system formed by the pyridine ring and substituents, which is useful for spectroscopic analysis.

Applications of 5-bromo-6-chloro-4-methylpyridine-3-carbonitrile span across multiple disciplines. In medicinal chemistry, it serves as a valuable building block for constructing heterocyclic compounds with potential pharmacological activity. For example, derivatives of this compound have been investigated for their anti-inflammatory and antioxidant properties. In materials science, its ability to coordinate with metal ions has led to its use in the synthesis of metalloorganic frameworks (MOFs) and coordination polymers.

Moreover, recent research has focused on the electrochemical properties of 5-bromo-6-chloro-4-methylpyridine-3-carbonitrile. Studies have demonstrated its utility as an electrode material in organic electrochemistry due to its high electron density and redox activity. This opens up new possibilities for its application in energy storage devices such as supercapacitors and batteries.

In conclusion, 5-bromo-6-chloro-4-methylpyridine-3-carbonitrile is a versatile compound with significant potential in various chemical and material applications. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, positions it as an important molecule for future research and development.